Cas no 1864995-84-5 (2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine)

• Product Name: 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine
• CAS No: 1864995-84-5
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 5324372
• Update Time: 2025-05-19

2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-[(2-pyrimidinyl)thio]-4H-1,2,4-triazole
• 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]pyrimidine
• 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)pyrimidine
• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine

• Inchi： 1S/C7H7N5S/c1-12-5-10-11-7(12)13-6-8-3-2-4-9-6/h2-5H,1H3
• InChI Key： KWYVVDZTZCELAU-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)C1=NN=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 0.4
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine

2-[(4-Methyl-4H-1,2,4-Triazol-3-yl)sulfanyl]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1864995-84-5, commonly referred to as 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their diverse applications in drug discovery and material science. The sulfanyl group attached to the pyrimidine ring introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have identified key regions of reactivity that could be exploited for designing novel pharmaceutical agents. For instance, the pyrimidine ring is known for its ability to form hydrogen bonds and interact with biological targets such as DNA and proteins. This makes it a promising candidate for antiviral and anticancer drug development.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. Researchers have successfully synthesized derivatives of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine by introducing substituents at strategic positions on the pyrimidine ring. These derivatives exhibit enhanced bioavailability and selectivity when tested against specific biological targets. For example, a recent study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of this compound display potent inhibitory activity against human immunodeficiency virus (HIV) protease.

The sulfanyl group attached to the triazolopyrimidine framework also plays a crucial role in modulating the compound's pharmacokinetic properties. Sulfur-containing groups are known to improve membrane permeability and stability in physiological environments. This has led to increased interest in using 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]pyrimidine as a scaffold for designing orally bioavailable drugs. Furthermore, the triazole moiety contributes to the molecule's rigidity and planarity, which are essential for optimizing interactions with target proteins.

From a synthetic perspective, the preparation of 2-(S)-sulfanylpurine derivatives has been optimized through various methodologies. One popular approach involves the reaction of 2-chloropyrimidine with sodium thiolate precursors under mild conditions. This method ensures high yields and excellent regioselectivity. Recent innovations in catalytic systems have further streamlined the synthesis process, making it more accessible for large-scale production.

In conclusion, CAS No. 1864995-84–5, or 2-(S)-sulfanylpurine, represents a versatile building block in modern organic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing drug discovery and materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.